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Compound of Interest

Compound Name: 2-(4-Nonylphenoxy)acetic acid-d2

Cat. No.: B12402929 Get Quote

Technical Guide: 2-(4-Nonylphenoxy)acetic acid-
d2
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a certified Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS). The safety and

toxicological data presented are primarily based on the non-deuterated analogue, 2-(4-

nonylphenoxy)acetic acid, and should be used as a close surrogate for handling 2-(4-
nonylphenoxy)acetic acid-d2. Always consult the official SDS from the supplier before

handling this chemical.

Chemical Identification and Physical Properties
2-(4-Nonylphenoxy)acetic acid-d2 is the deuterium-labeled version of 2-(4-

nonylphenoxy)acetic acid.[1] Deuterium labeling is often utilized in research, particularly in

pharmacokinetic and metabolic studies, to trace the molecule's fate within a biological system.

[1] The primary chemical and physical properties are expected to be nearly identical to its non-

deuterated counterpart.

Table 1: Chemical Identification
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Identifier Value

Chemical Name 2-(4-Nonylphenoxy)acetic acid-d2

Synonyms
(4-n-Nonylphenoxy)acetic-2,2-d2 Acid, (4-n-

Nonylphenoxy)acetic-α,α-d2 Acid[2]

CAS Number 1219798-75-0[1][2]

Molecular Formula C₁₇H₂₄D₂O₃[1]

Molecular Weight 280.40 g/mol [1]

Table 2: Physical and Chemical Properties of 2-(4-Nonylphenoxy)acetic acid (Non-Deuterated

Analogue)

Property Value

Appearance Clear liquid[3]

Melting Point 95-97 °C[4]

Boiling Point 406.8 ± 20.0 °C at 760 mmHg[4][5]

Density 1.0 ± 0.1 g/cm³[4]

Flash Point 140.1 ± 15.3 °C[4][5]

Vapor Pressure 0.0 ± 1.0 mmHg at 25 °C[4]

LogP 6.05[4]

Hazard Identification and Classification
The hazard classification for 2-(4-nonylphenoxy)acetic acid-d2 is based on the GHS

(Globally Harmonized System of Classification and Labelling of Chemicals) classification of its

non-deuterated form.

Table 3: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[3]

[6][7][8]

Skin Corrosion 1B

H314: Causes severe skin

burns and eye damage.[3][7]

[8]

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[3][6][7][8]

Serious Eye Damage 1
H318: Causes serious eye

damage.[3][6][7][8]

Acute Aquatic Toxicity 1
H400: Very toxic to aquatic life.

[3][6][7]

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects.[3]

Pictograms:

GHS05: Corrosion

GHS07: Exclamation Mark

GHS09: Environmental Hazard

Signal Word: Danger[3]

Handling, Storage, and Personal Protective
Equipment (PPE)
Proper handling and storage are crucial to ensure safety and maintain the integrity of the

compound.

Safe Handling and Storage Workflow
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The following diagram illustrates the recommended workflow for handling and storing 2-(4-
nonylphenoxy)acetic acid-d2.

Figure 1: Safe Handling and Storage Workflow

Handling Procedures

Receive Compound

Store in a cool, dry, well-ventilated area

Avoid contact with skin, eyes, and clothing

Keep container tightly closed

Wear appropriate PPE

Use in a well-ventilated area or fume hood

Wash hands thoroughly after handling

Dispose of waste according to regulations

Click to download full resolution via product page
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Figure 1: Safe Handling and Storage Workflow

Recommended Personal Protective Equipment (PPE)
A risk assessment should be conducted before use to determine the appropriate PPE.

Figure 2: Recommended Personal Protective Equipment (PPE)

Personal Protective Equipment

Eye Protection:
Chemical safety goggles or face shield

Hand Protection:
Compatible chemical-resistant gloves

Skin and Body Protection:
Lab coat, protective clothing

Respiratory Protection:
NIOSH/MSHA or European Standard EN 149 approved respirator

Click to download full resolution via product page

Figure 2: Recommended Personal Protective Equipment (PPE)

Toxicological Information and Experimental
Protocols
The toxicological data is derived from studies on the non-deuterated 2-(4-nonylphenoxy)acetic

acid.

Table 4: Summary of Toxicological Data

Endpoint Result Species

Acute Oral Toxicity (LD50) 1674 mg/kg body weight[8] Rat[8]

Skin Corrosion/Irritation Corrosive[8][9] Rabbit[8][9]

Eye Irritation
Causes serious eye damage[8]

[9]
Rabbit[8][9]

Skin Sensitization Positive (potential sensitizer)[8] Guinea pig[8]

Genotoxicity
Not genotoxic in bacteria and

mammalian cells in vitro[9]
-
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Experimental Protocol: Skin Corrosion Study (Rabbit)
This protocol is a summarized representation based on descriptions of studies conducted.[8][9]

Test Animals: Healthy young adult albino rabbits.

Procedure:

The chemical was applied to a small area of clipped skin on the back of the rabbits.

The application site was covered with a semi-occlusive dressing for a 4-hour exposure

period.

After exposure, the dressing was removed, and the skin was washed.

Observations for erythema and edema were made at specified intervals (e.g., 1, 24, 48,

and 72 hours) after patch removal.

Results: Corrosive effects were observed.[8][9]

Experimental Protocol: Eye Irritation Study (Rabbit)
This protocol is a summarized representation based on descriptions of studies conducted.[8][9]

Test Animals: Healthy young adult albino rabbits.

Procedure:

A specified amount of the chemical was instilled into the conjunctival sac of one eye of

each rabbit.

The other eye remained untreated and served as a control.

The eyes were examined for signs of irritation (redness, swelling, discharge, corneal and

iridial effects) at regular intervals after instillation.

Results: The chemical caused damage to the cornea and iris, and corrosion of the

conjunctiva, leading to a classification of serious eye damage.[8]
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First Aid Measures
In case of exposure, follow these first aid measures and seek immediate medical attention.

Figure 3: First Aid Measures Flowchart

Exposure Event

Eye Contact:
Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

Skin Contact:
Immediately remove all contaminated clothing.

Rinse skin with water/shower.

Inhalation:
Remove person to fresh air and keep comfortable for breathing.

Ingestion:
Rinse mouth. Do NOT induce vomiting.

Call a POISON CENTER or doctor/physician if you feel unwell.

Seek Immediate Medical Attention

Click to download full resolution via product page

Figure 3: First Aid Measures Flowchart

Ecological Information
This compound is classified as very toxic to aquatic life with long-lasting effects.[3][6]

H400: Very toxic to aquatic life.[3][6][7]

H410: Very toxic to aquatic life with long lasting effects.[3]

Avoid release to the environment.[3][6] Collect spillage.[6] All waste and contaminated

materials must be disposed of in accordance with local, state, and federal regulations.

Conclusion
2-(4-Nonylphenoxy)acetic acid-d2 is a valuable tool for research, but it requires careful

handling due to its hazardous properties, which are inferred from its non-deuterated analogue.

The compound is harmful if swallowed, causes severe skin burns and eye damage, may cause

an allergic skin reaction, and is very toxic to aquatic life.[3][6][7][8] Adherence to strict safety
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protocols, including the use of appropriate personal protective equipment and proper disposal

methods, is mandatory to ensure the safety of laboratory personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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